Cas no 865285-38-7 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide
• CAS No: 865285-38-7
• MF: C₁₇H₁₄FN₃O₄
• MW: 343.309167385101
• CID: 6318870
• PubChem ID: 4164802
• Update Time: 2025-05-26

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide
• AKOS024607706
• 865285-38-7
• F1374-0123
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• CCG-309397
• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-3,5-dimethoxybenzamide
• AB00685960-01

• Inchi： 1S/C17H14FN3O4/c1-23-13-7-11(8-14(9-13)24-2)15(22)19-17-21-20-16(25-17)10-3-5-12(18)6-4-10/h3-9H,1-2H3,(H,19,21,22)
• InChI Key： FJGXFDQGIUOOBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(NC(C2C=C(C=C(C=2)OC)OC)=O)O1

Computed Properties

• Exact Mass: 343.09683410g/mol
• Monoisotopic Mass: 343.09683410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide

Comprehensive Overview of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 865285-38-7)

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 865285-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,3,4-oxadiazole core linked to a 4-fluorophenyl group and a 3,5-dimethoxybenzamide moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to the growing demand for novel bioactive compounds in treating metabolic disorders and inflammatory diseases.

The structural complexity of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide allows it to interact with multiple biological targets. Recent studies highlight its role as a potential inhibitor of enzymes like COX-2 and PDE4, which are critical in inflammation and immune response pathways. With the rise of personalized medicine, this compound's modular design aligns with the trend toward targeted therapies, addressing specific patient needs while minimizing side effects.

In agrochemical applications, CAS No. 865285-38-7 has shown promise as a precursor for developing eco-friendly pesticides. The fluorophenyl and oxadiazole groups contribute to its stability and bioactivity, making it a candidate for sustainable crop protection solutions. As global agriculture shifts toward reducing synthetic chemical use, this compound's biodegradability and low toxicity profile position it as a viable alternative.

From a synthetic chemistry perspective, the preparation of N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide involves multi-step reactions, including condensation and cyclization techniques. Optimizing its yield and purity remains a focus for industrial-scale production, especially with advancements in green chemistry methodologies. Researchers are exploring catalytic systems and solvent-free conditions to enhance efficiency, reflecting the broader push for sustainable manufacturing practices.

The compound's physicochemical properties, such as solubility and thermal stability, are critical for formulation development. Its dimethoxybenzamide segment improves membrane permeability, a desirable trait for oral drug delivery systems. These characteristics are increasingly relevant as the pharmaceutical industry prioritizes bioavailability enhancement strategies to improve therapeutic outcomes.

In summary, N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 865285-38-7) represents a cutting-edge intersection of medicinal and agricultural chemistry. Its multifunctional architecture and adaptability to modern research trends—such as precision medicine and green agrochemicals—underscore its value in scientific innovation. Continued exploration of its derivatives and mechanisms will likely unlock further applications, solidifying its role in next-generation therapeutics and sustainable agriculture.